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Compound of Interest |

5-(3-Nitrophenyl)thiophene-2-
Compound Name:
carbaldehyde
CAS No.: 38401-73-9
Cat. No.: B1615575

5-(3-Nitrophenyl)thiophene-2-carbaldehyde (CAS No. 38401-73-9) is a specialized organic
compound that serves as a critical intermediate in the synthesis of complex molecules.[1] Its
structure, featuring a thiophene ring functionalized with both an aldehyde and a nitrophenyl
group, offers a unique combination of reactive sites. This duality makes it a highly valuable
scaffold in medicinal chemistry and materials science.[1] For researchers, the aldehyde group
provides a reactive handle for forming carbon-carbon and carbon-nitrogen bonds, while the
nitro group can be readily reduced to an amine, opening avenues for further derivatization. This
guide provides a comprehensive overview of this compound, from procurement and pricing to
its practical application in synthetic workflows.

Physicochemical Properties and Handling

Understanding the fundamental properties of a reagent is paramount for its successful
application and safe handling in a laboratory setting.
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Property Value Source
CAS Number 38401-73-9 [1]
Molecular Formula C11H7/NOsS [1][2]
Molecular Weight 233.24 g/mol [11[2]
Purity >95% [11[3]
Appearance Var.ies (Cream to yellow/brown 4]
solid)
Storage 2-8°C [1]

Supplier and Price Comparison

Procuring high-quality starting materials is a critical first step in any research endeavor. The
following table provides a comparative overview of suppliers for 5-(3-Nitrophenyl)thiophene-
2-carbaldehyde. Prices and availability are subject to change and should be verified directly

with the suppliers.

. Product . Available Price (VAT not
Supplier Purity . .
Reference Quantities included)

3D-NBA40173

CymitQuimica (Biosynth) Min. 95% 250 mg €393.00
2500 mg €1,043.00

MySkinRecipes #48201 95% 100 mg B6,372.00
250 mg $12,618.00

Note: Pricing information is based on data available as of early 2026 and is intended for
comparative purposes only.

Applications in Synthetic Chemistry and Drug
Discovery
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The utility of 5-(3-Nitrophenyl)thiophene-2-carbaldehyde stems from its role as a key
intermediate. Thiophene derivatives are prevalent in a wide range of pharmaceuticals, including
anti-cancer, anti-inflammatory, and antimicrobial agents, due to the ring's ability to act as a
bioisostere for a phenyl ring and engage in various biological interactions.[5][6]

The title compound is particularly useful for synthesizing more complex heterocyclic systems.
For instance, related thiophene-2-carbaldehydes are employed in Suzuki coupling reactions to
form C-C bonds, followed by condensation reactions to create chalcone derivatives.[7] These
chalcones, characterized by an a,3-unsaturated ketone system, are known to exhibit significant
biological activities, including potent anti-proliferative effects against cancer cell lines.[7]

Experimental Protocol: Synthesis of a Thiophene-
Based Chalcone Derivative

This section details a representative workflow for the utilization of an aryl-thiophene-2-
carbaldehyde in the synthesis of a chalcone, a common precursor in drug discovery. This
protocol is adapted from established methodologies for similar compounds.[7]

Workflow Overview

The overall process involves a Claisen-Schmidt condensation between an aryl-thiophene-2-
carbaldehyde and an acetophenone derivative under basic conditions.
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Step 1: Reagent Preparation Step 3: Product Isolation
Dissolve Acetophenone . :
( in Alkaline Methanol ) (DIIUte Ll Water)

nduces Precipitation

Step 2: Condensation Reaction

A/
(Add AryI-Th|ophene-2-CarbaIdehyde) (F“ter e Precipitate)

to the mixture

nitiates Condensation

Stir at Ambient Temperature Air Dry the Solid Product
(5-8 hours) (Chalcone Derivative)

Click to download full resolution via product page
Caption: Workflow for Claisen-Schmidt condensation.
Detailed Methodology
e Preparation of the Reaction Mixture:

o In a round-bottom flask, dissolve the desired acetophenone derivative (1.0 equivalent) in a
2M solution of sodium hydroxide in methanol.

o Expertise & Experience:Using a methanolic base (like sodium methoxide, or in this case,
NaOH in methanol) is crucial. The base deprotonates the a-carbon of the acetophenone,
forming an enolate nucleophile. This is the key reactive species that will attack the
aldehyde.

o Stir the solution for 10 minutes at room temperature to ensure complete formation of the
enolate.

e Condensation Reaction:
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o To the stirred solution, add 5-(3-Nitrophenyl)thiophene-2-carbaldehyde (1.0 equivalent)
portion-wise.

o Continue stirring the resulting mixture at ambient temperature for 5-8 hours. The reaction
progress can be monitored by Thin Layer Chromatography (TLC).

o Trustworthiness:The extended reaction time at ambient temperature allows the
condensation to proceed to completion while minimizing side reactions that can occur at
higher temperatures. A color change to a deeper yellow or orange is often indicative of
chalcone formation.

¢ Product Isolation and Purification:

o Once the reaction is complete, dilute the mixture with cold deionized water. This will cause
the organic chalcone product to precipitate out of the polar solution.

o Collect the solid precipitate by vacuum filtration, washing with cold water and then a small
amount of cold methanol to remove any unreacted starting materials or inorganic salts.

o Air-dry the solid product.

o Expertise & Experience:Recrystallization from a suitable solvent system, such as ethanol
or an ethyl acetate/hexane mixture, is a standard and effective method to obtain a highly
pure final product, which is critical for subsequent biological testing.

Quality Control and Characterization

The identity and purity of the synthesized chalcone must be confirmed using standard
analytical techniques:

« Infrared (IR) Spectroscopy: Look for a characteristic carbonyl (C=0) stretch around 1650-
1660 cm~! and a C=C stretch for the a,3-unsaturated system around 1600 cm~1.[7]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR should show characteristic
doublets for the vinyl protons of the chalcone moiety, along with signals corresponding to the
aromatic protons of the thiophene and phenyl rings.
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e Mass Spectrometry (MS): Provides the molecular weight of the final compound, confirming
the successful condensation.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 5-(3-Nitrophenyl)thiophene-2-carbaldehyde
should be consulted, related nitro- and aldehyde-containing aromatic compounds are generally
handled with care.

e Hazards: May cause skin, eye, and respiratory system irritation.[8]

o Personal Protective Equipment (PPE): Standard PPE, including safety glasses, gloves, and
a lab coat, is required. Work should be conducted in a well-ventilated fume hood.

Conclusion

5-(3-Nitrophenyl)thiophene-2-carbaldehyde is more than just a chemical; it is a strategic
starting material that provides a reliable entry point into the synthesis of novel thiophene-
containing compounds. Its well-defined reactivity allows for the rational design of molecules
with potential applications in drug discovery, particularly in the development of new anti-cancer
agents and other therapeutics. Understanding its properties, sourcing, and synthetic
applications enables researchers to fully leverage its potential in their scientific pursuits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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